Cas no 101055-10-1 (3,3,3-trifluoro-2-methylpropane-1,2-diol)

• Product Name: 3,3,3-trifluoro-2-methylpropane-1,2-diol
• CAS No: 101055-10-1
• MF: C₄H₇F₃O₂
• MW: 144.092392206192
• CID: 3552803
• PubChem ID: 13620761
• Update Time: 2025-06-14

3,3,3-trifluoro-2-methylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3,3,3-trifluoro-2-methyl-
• 3,3,3-trifluoro-2-methylpropane-1,2-diol
• EN300-1233893
• 101055-10-1
• starbld0001112
• AKOS026736799
• 833-968-5
• AT25643
• SCHEMBL1782441
• BEA05510
• HHCFIFZKQHBABN-UHFFFAOYSA-N
• 3,3,3-Trifluor-2-methyl-1,2-propandiol

• Inchi： 1S/C4H7F3O2/c1-3(9,2-8)4(5,6)7/h8-9H,2H2,1H3
• InChI Key： HHCFIFZKQHBABN-UHFFFAOYSA-N
• SMILES： C(O)C(C)(O)C(F)(F)F

Computed Properties

• Exact Mass: 144.039814g/mol
• Monoisotopic Mass: 144.039814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 144.09g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 3,3,3-trifluoro-2-methylpropane-1,2-diol

Research Brief on 3,3,3-Trifluoro-2-methylpropane-1,2-diol (CAS: 101055-10-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3,3,3-Trifluoro-2-methylpropane-1,2-diol (CAS: 101055-10-1) is a fluorinated diol compound that has garnered significant attention in recent years due to its unique physicochemical properties and potential applications in chemical biology and pharmaceutical sciences. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The fluorinated backbone of this molecule imparts enhanced metabolic stability and lipophilicity, making it a promising scaffold for drug discovery and medicinal chemistry applications.

Recent studies have explored novel synthetic routes for 3,3,3-trifluoro-2-methylpropane-1,2-diol, with particular emphasis on stereoselective approaches. A 2023 publication in the Journal of Fluorine Chemistry demonstrated an efficient asymmetric synthesis method using chiral auxiliaries, achieving >95% enantiomeric excess. This advancement is particularly significant as the stereochemistry of fluorinated compounds often dramatically influences their biological activity and pharmacokinetic properties.

In pharmaceutical applications, research has focused on the compound's potential as a building block for protease inhibitors. Molecular modeling studies published in Bioorganic & Medicinal Chemistry Letters (2024) suggest that the trifluoromethyl group in 3,3,3-trifluoro-2-methylpropane-1,2-diol creates favorable interactions with the S1 pocket of several clinically relevant proteases. Preliminary in vitro testing against HIV-1 protease showed inhibitory activity in the low micromolar range, suggesting potential for further optimization as antiviral agents.

The compound's utility extends to chemical biology as a versatile linker for bioconjugation. A recent study in Bioconjugate Chemistry (2023) demonstrated its effectiveness in creating stable, fluorinated PEG-like spacers for antibody-drug conjugates (ADCs). The fluorinated diol structure was shown to improve conjugate stability in serum while maintaining favorable pharmacokinetic profiles, addressing a key challenge in ADC development.

Metabolic studies of 3,3,3-trifluoro-2-methylpropane-1,2-diol have revealed interesting insights into the behavior of fluorinated compounds in biological systems. Research published in Drug Metabolism and Disposition (2024) identified unique phase I and II metabolic pathways, with the trifluoromethyl group demonstrating remarkable stability against oxidative metabolism. These findings have important implications for the design of fluorinated pharmaceuticals with improved metabolic profiles.

Looking forward, several research groups are investigating the incorporation of 3,3,3-trifluoro-2-methylpropane-1,2-diol into more complex pharmaceutical scaffolds. Computational chemistry approaches are being employed to predict its behavior in various biological targets, potentially accelerating drug discovery efforts. The compound's unique combination of fluorine atoms and hydroxyl groups continues to make it a valuable tool for addressing challenges in medicinal chemistry and chemical biology.